(5Z)-5-{[3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C27H28ClN3O2S2
• Molecular Weight: 526.1 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-chloro-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H28ClN3O2S2/c1-3-5-9-14-30-26(32)24(35-27(30)34)17-20-18-31(21-10-7-6-8-11-21)29-25(20)19-12-13-23(22(28)16-19)33-15-4-2/h6-8,10-13,16-18H,3-5,9,14-15H2,1-2H3/b24-17-
• Standard InChI Key: WIFFOIICTJPNAX-ULJHMMPZSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=C(C=C3)OCCC)Cl)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC(=C(C=C3)OCCC)Cl)C4=CC=CC=C4)SC1=S

Introduction

Chemical Identification and Molecular Properties

Systematic Nomenclature and Formula

The compound’s IUPAC name, (5Z)-5-[[3-(3-chloro-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate structure. Its molecular formula, C₂₇H₂₈ClN₃O₂S₂, corresponds to a molecular weight of 526.1 g/mol. The Z-configuration of the exocyclic double bond at position 5 is critical for maintaining the planar geometry required for potential receptor interactions.

Structural Analysis and Conformational Behavior

Molecular Geometry

X-ray crystallographic studies of related thiazolidinones, such as 3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one, reveal planarity in the thiazolidine ring (r.m.s. deviation: 0.0136 Å) and dihedral angles of ~71° between aromatic substituents and the core. For the target compound, steric effects from the 3-chloro-4-propoxyphenyl and pentyl groups may increase torsional strain, potentially reducing planarity and altering binding affinities compared to simpler analogues.

Intermolecular Interactions

Crystal packing in similar structures is stabilized by C–H···O hydrogen bonds and C–H···π interactions, forming polymeric sheets. The chloro and propoxy substituents in the target compound could enhance these interactions through halogen bonding and hydrophobic effects, respectively, influencing solubility and crystallinity.

Synthesis and Mechanistic Pathways

Key Synthetic Steps

Although explicit details for this compound are proprietary, general routes for thiazolidinone derivatives involve:

• Condensation: Reaction of 3-(3-chloro-4-propoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde with 3-pentyl-2-thioxothiazolidin-4-one under basic conditions to form the exocyclic double bond.

• Cyclization: Acid- or base-catalyzed closure of intermediate thioureas or dithiocarbamates to form the thiazolidinone ring.

• Purification: Chromatographic separation to isolate the Z-isomer, leveraging differences in polarity between geometric isomers.

Optimization Challenges

Yield optimization is complicated by steric hindrance from the pentyl chain and competing side reactions at the thiocarbonyl group. Microwave-assisted synthesis and ionic liquid solvents have been employed in similar systems to improve reaction efficiency.

Comparative Analysis with Structural Analogues

Feature	Target Compound	VC16356128	3-(4-Methylphenyl) Derivative
Molecular Weight	526.1 g/mol	509.0 g/mol	231.3 g/mol
Key Substituents	Chloro-propoxyphenyl, pentyl	Morpholine, chloro-propoxyphenyl	Methylphenyl
Biological Activity	Inferred antimycobacterial	Kinase inhibition	Not reported
Synthetic Complexity	High (multi-step condensation)	Moderate	Low